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Compound of Interest

Compound Name: N-Heptyl-1-naphthamide

Cat. No.: B15064715

Technical Guide: N-Heptyl-1-naphthamide

To: Researchers, Scientists, and Drug Development Professionals

Subject: In-depth Technical Guide on N-Heptyl-1-naphthamide

Executive Summary

This technical guide addresses the request for information on N-Heptyl-1-naphthamide,
specifically its CAS number, molecular weight, experimental protocols, and associated
signaling pathways. Despite a comprehensive search of chemical databases and scientific
literature, a specific CAS number and detailed experimental data for N-Heptyl-1-naphthamide
could not be located. The compound does not appear to be widely synthesized or
characterized.

This guide will instead provide available data on the general class of N-substituted 1-
naphthamides, offering a representative synthetic protocol. It is important to note that no
specific biological activity or signaling pathway information was found for N-Heptyl-1-
naphthamide.

Physicochemical Data

A specific CAS number and molecular weight for N-Heptyl-1-naphthamide are not available in
public chemical registries. For the purpose of theoretical calculations, the molecular formula
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would be Ci1sH23NO, and the corresponding molecular weight would be approximately 269.38
g/mol .

For comparison, data for a related, commercially available compound, N-dodecyl-1-
naphthamide, is provided below.

Molecular Weight (
Compound CAS Number Molecular Formula Imol )
g/mo

N-dodecyl-1-

naphthamide

541515-34-8 Cz23Hs3NO 339.52

Synthesis of N-Substituted 1-Naphthamides: A
General Protocol

While a specific protocol for N-Heptyl-1-naphthamide is not documented, a general method
for the synthesis of N-alkyl-1-naphthamides can be adapted. The following procedure describes
the amidation of 1-naphthoyl chloride with a primary amine.

Experimental Protocol: Synthesis of N-Alkyl-1-Naphthamides
Materials:

e 1-Naphthoyl chloride

o Heptylamine (for the synthesis of N-Heptyl-1-naphthamide)
e Anhydrous dichloromethane (DCM)

o Triethylamine (TEA) or other suitable non-nucleophilic base
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
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« Silica gel for column chromatography
e Hexanes and Ethyl Acetate for chromatography elution
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1-naphthoyl chloride (1.0 equivalent) in anhydrous DCM.

» Addition of Amine: To the stirred solution, add heptylamine (1.1 equivalents) dropwise at 0 °C
(ice bath).

» Addition of Base: Following the addition of the amine, add triethylamine (1.2 equivalents)
dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for
12-24 hours.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Workup: Upon completion, the reaction mixture is quenched with water. The organic layer is
separated, washed sequentially with saturated aqueous sodium bicarbonate solution and
brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude product is purified by silica gel column chromatography using a
suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure N-
heptyl-1-naphthamide.

o Characterization: The final product should be characterized by appropriate analytical
methods, such as 'H NMR, 3C NMR, and mass spectrometry, to confirm its identity and

purity.

Below is a generalized workflow for this synthesis.
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General Synthesis Workflow for N-Heptyl-1-naphthamide.
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Biological Activity and Signaling Pathways

A thorough search of scientific databases, including PubMed and Scopus, yielded no specific
studies on the biological activity or signaling pathway modulation of N-Heptyl-1-naphthamide.
Research on other N-substituted naphthamides suggests a wide range of potential biological
activities, but these are highly dependent on the nature of the N-substituent. Without
experimental data, any discussion of the biological role of N-Heptyl-1-naphthamide would be

purely speculative.

Conclusion

N-Heptyl-1-naphthamide is not a well-documented compound, and as such, its CAS number,
molecular weight, and specific experimental data are not readily available. This guide provides
a general synthetic protocol for the class of N-substituted 1-naphthamides that can be adapted
for the synthesis of the requested compound. No information regarding its biological activity or
associated signaling pathways could be found. Researchers interested in this compound will
likely need to undertake its synthesis and characterization as a novel chemical entity.

 To cite this document: BenchChem. [N-Heptyl-1-naphthamide CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15064715#n-heptyl-1-naphthamide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15064715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

